Cas no 2679935-06-7 ((1S,5S)-1-(bromomethyl)-3-azabicyclo3.1.0hexane)

• Product Name: (1S,5S)-1-(bromomethyl)-3-azabicyclo3.1.0hexane
• CAS No: 2679935-06-7
• MF: C₆H₁₀BrN
• MW: 176.054300785065
• CID: 5645315
• PubChem ID: 165910386
• Update Time: 2025-07-21

(1S,5S)-1-(bromomethyl)-3-azabicyclo3.1.0hexane Chemical and Physical Properties

Names and Identifiers

• EN300-28271238
• 2679935-06-7
• (1S,5S)-1-(bromomethyl)-3-azabicyclo[3.1.0]hexane
• (1S,5S)-1-(bromomethyl)-3-azabicyclo3.1.0hexane

• Inchi： 1S/C6H10BrN/c7-3-6-1-5(6)2-8-4-6/h5,8H,1-4H2/t5-,6-/m1/s1
• InChI Key： ACJMSCUMJLCJSO-PHDIDXHHSA-N
• SMILES： BrC[C@]12CNC[C@H]1C2

Computed Properties

• Exact Mass: 174.99966g/mol
• Monoisotopic Mass: 174.99966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 12Ų

Additional information on (1S,5S)-1-(bromomethyl)-3-azabicyclo3.1.0hexane

Professional Introduction to (1S,5S)-1-(bromomethyl)-3-azabicyclo[3.1.0]hexane (CAS No. 2679935-06-7)

Chemical compounds play a pivotal role in the advancement of pharmaceutical and biochemical research, with each molecule holding the potential to revolutionize therapeutic interventions. One such compound, (1S,5S)-1-(bromomethyl)-3-azabicyclo[3.1.0]hexane (CAS No. 2679935-06-7), has garnered significant attention due to its unique structural and functional properties. This bicyclic azaheterocycle features a bromomethyl substituent, making it a versatile intermediate in organic synthesis and a promising candidate for further derivatization in medicinal chemistry.

The stereochemistry of this compound, specifically the (1S,5S) configuration, is critical in determining its biological activity. Chiral molecules often exhibit distinct pharmacological profiles depending on their spatial arrangement, and the precise stereochemical control of (1S,5S)-1-(bromomethyl)-3-azabicyclo[3.1.0]hexane allows researchers to fine-tune its interactions with biological targets. Recent studies have highlighted the importance of stereoselective synthesis in developing drugs with improved efficacy and reduced side effects.

In the realm of drug discovery, the bromomethyl group serves as a valuable handle for further functionalization. This reactive moiety enables the introduction of various pharmacophores through nucleophilic substitution reactions, facilitating the rapid construction of complex molecular architectures. The bicyclic framework of (1S,5S)-1-(bromomethyl)-3-azabicyclo[3.1.0]hexane contributes to its structural rigidity, which can enhance binding affinity and selectivity towards biological receptors.

Recent advancements in computational chemistry have allowed for the virtual screening of large libraries of compounds, including derivatives of (1S,5S)-1-(bromomethyl)-3-azabicyclo[3.1.0]hexane. These simulations have identified potential scaffolds for drugs targeting neurological disorders, infectious diseases, and metabolic conditions. The azabicyclo structure is particularly interesting because it mimics natural product motifs found in many bioactive molecules.

The compound's utility extends beyond mere intermediates; it serves as a building block for exploring novel chemical space. Researchers are increasingly leveraging such scaffolds to develop inhibitors of enzymes involved in cancer metabolism and inflammation pathways. The bromomethyl group's reactivity allows for the facile introduction of warheads that can disrupt key biological processes.

One notable application of (1S,5S)-1-(bromomethyl)-3-azabicyclo[3.1.0]hexane is in the synthesis of protease inhibitors, which are critical in treating viral infections and autoimmune diseases. By strategically modifying the substituents around the bicyclic core, chemists can optimize binding interactions with target proteases while minimizing off-target effects. The stereochemical integrity of this compound ensures that only the most active enantiomer is retained during synthesis.

The pharmaceutical industry has also shown interest in using (1S,5S)-1-(bromomethyl)-3-azabicyclo[3.1.0]hexane as a precursor for radiolabeled compounds used in diagnostic imaging and targeted therapy. The bromine atom's high affinity for positron emission tomography (PET) tracers makes it an ideal candidate for developing probes that can visualize disease progression in real-time.

Environmental considerations are increasingly influencing synthetic methodologies for compounds like (1S,5S)-1-(bromomethyl)-3-azabicyclo[3.1.0]hexane. Green chemistry principles are being integrated into drug development pipelines to reduce waste and energy consumption without compromising yield or purity. Catalytic processes and solvent-free reactions are being explored to minimize the environmental footprint of producing this valuable intermediate.

The future prospects for (1S,5S)-1-(bromomethyl)-3-azabicyclo[3.1.0]hexane are vast, particularly as new synthetic techniques emerge and our understanding of biological pathways deepens. Collaborative efforts between chemists and biologists will continue to uncover novel applications for this compound, solidifying its role as a cornerstone in modern drug discovery.